Cas no 64155-04-0 (Cyclopentanecarboxamide, N-(4-cyanophenyl)-)

• Product Name: Cyclopentanecarboxamide, N-(4-cyanophenyl)-
• CAS No: 64155-04-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 1671288
• Update Time: 2024-09-03

Cyclopentanecarboxamide, N-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-(4-cyanophenyl)-

• Inchi： 1S/C13H14N2O/c14-9-10-5-7-12(8-6-10)15-13(16)11-3-1-2-4-11/h5-8,11H,1-4H2,(H,15,16)
• InChI Key： KLLRBONUELTAHP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C#N)C=C2)=O)CCCC1

Computed Properties

• Exact Mass: 214.11072

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Melting Point: 110-112 °C(Solv: ethanol (64-17-5))
• Boiling Point: 447.3±28.0 °C(Predicted)
• PSA: 52.89
• pka: 14.14±0.70(Predicted)